Cas no 13175-00-3 (2-methyl-2H-1,2,3,4-tetrazole-5-carboxylic acid)

• Product Name: 2-methyl-2H-1,2,3,4-tetrazole-5-carboxylic acid
• CAS No: 13175-00-3
• MF: C₃H₄N₄O₂
• MW: 128.08945941925
• MDL: MFCD19228302
• CID: 898748
• PubChem ID: 323194
• Update Time: 2025-07-23

2-methyl-2H-1,2,3,4-tetrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2H-tetrazole-5-carboxylic acid
• 2-methyltetrazole-5-carboxylic acid
• 2-Methyl-2H-tetrazol-5-carbonsaeure
• 2-Methyl-5-tetrazolcarbonsaeure
• 2-Methyl-tetrazol-5-carbonsaeure
• AC1L8837
• CTK0I1207
• NSC282055
• SureCN3642265
• 2-methyl-2H-1,2,3,4-tetrazole-5-carboxylic acid

• MDL： MFCD19228302
• Inchi： InChI=1S/C3H4N4O2/c1-7-5-2(3(8)9)4-6-7/h1H3,(H,8,9)
• InChI Key： VQHZPBXUOJDGTE-UHFFFAOYSA-N
• SMILES： Cn1nc(nn1)C(=O)O

Computed Properties

• Exact Mass: 128.03352
• Monoisotopic Mass: 128.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9A^2
• XLogP3: 0

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 373.2±25.0 °C at 760 mmHg
• Flash Point: 179.5±23.2 °C
• Refractive Index: 1.737
• PSA: 80.9
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-methyl-2H-1,2,3,4-tetrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 2-methyl-2H-1,2,3,4-tetrazole-5-carboxylic acid

Recent Advances in the Application of 2-Methyl-2H-1,2,3,4-Tetrazole-5-Carboxylic Acid (CAS: 13175-00-3) in Chemical Biology and Pharmaceutical Research

2-Methyl-2H-1,2,3,4-tetrazole-5-carboxylic acid (CAS: 13175-00-3) has emerged as a versatile scaffold in chemical biology and pharmaceutical research due to its unique structural and pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics targeting inflammation, cancer, and infectious diseases. This research brief consolidates the latest findings on this compound, focusing on its synthesis, mechanistic insights, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-methyl-2H-1,2,3,4-tetrazole-5-carboxylic acid derivatives as potent inhibitors of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The research team utilized molecular docking and in vitro assays to identify derivatives with enhanced selectivity and reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings suggest promising avenues for developing next-generation anti-inflammatory drugs with improved safety profiles.

In the field of oncology, researchers have explored the compound's potential as a building block for kinase inhibitors. A recent Nature Chemical Biology publication (2024) reported the design of novel EGFR tyrosine kinase inhibitors incorporating the 2-methyl-2H-1,2,3,4-tetrazole-5-carboxylic acid moiety. These compounds exhibited remarkable potency against resistant mutations while maintaining favorable pharmacokinetic properties, addressing a critical challenge in targeted cancer therapy.

The antimicrobial potential of this tetrazole derivative has also gained attention. A 2024 study in ACS Infectious Diseases described its incorporation into novel β-lactamase inhibitors, demonstrating synergistic effects with existing antibiotics against multidrug-resistant bacterial strains. The unique electronic properties of the tetrazole ring were found to enhance binding affinity to bacterial enzymes while maintaining metabolic stability.

From a synthetic chemistry perspective, recent advancements have focused on greener production methods for 2-methyl-2H-1,2,3,4-tetrazole-5-carboxylic acid. A 2023 Green Chemistry article detailed a catalytic, solvent-free synthesis route that improved yield by 40% while reducing environmental impact. This development addresses scalability challenges for pharmaceutical applications while aligning with sustainable chemistry principles.

Emerging research also explores the compound's potential in prodrug design. Its carboxylic acid functionality allows for efficient conjugation with various drug molecules, enabling targeted delivery strategies. A 2024 Molecular Pharmaceutics study demonstrated successful application in brain-targeted prodrugs, overcoming blood-brain barrier limitations for CNS therapeutics.

In conclusion, 2-methyl-2H-1,2,3,4-tetrazole-5-carboxylic acid continues to demonstrate remarkable versatility across multiple therapeutic areas. Its unique chemical properties facilitate diverse molecular interactions while maintaining favorable drug-like characteristics. Ongoing research is expected to further expand its applications, particularly in addressing drug resistance challenges and enabling targeted delivery systems. Future studies should focus on comprehensive toxicity profiling and clinical translation of these promising findings.